3-ethyl-1-methyl-1H-pyrazol-5-amine
Overview
Description
“3-ethyl-1-methyl-1H-pyrazol-5-amine” is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “3-ethyl-1-methyl-1H-pyrazol-5-amine”, has been reported in several studies. For instance, some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .
Molecular Structure Analysis
The molecular structure of “3-ethyl-1-methyl-1H-pyrazol-5-amine” can be represented by the formula C6H11N3 . The InChI key for this compound is MAGGRXZKFUAOGD-UHFFFAOYSA-N .
Chemical Reactions Analysis
The amino group in “3-ethyl-1-methyl-1H-pyrazol-5-amine” is a common reaction center that can react with acids or acyl groups to form corresponding salts or amides .
Scientific Research Applications
- Amines play a crucial role in organic chemistry. N-heterocyclic amines, like our compound, serve as valuable building blocks in drug discovery and synthesis. Researchers use them to prepare active pharmaceutical ingredients (APIs), bioactive molecules, and agrochemicals .
- Reductive amination is a widely used method for C–N bond formation in pharmaceutical synthesis. Our compound can participate in this process, making it a versatile intermediate for drug development .
- Pyrazole derivatives have attracted attention due to their diverse physiological and pharmacological activities. Researchers investigate their potential as antiparasitic, antimalarial, and antileishmanial agents .
- Researchers perform molecular simulations to understand the compound’s interactions with biological targets. For instance, a study justified the potent antipromastigote activity of a related compound using molecular modeling .
Organic Synthesis and Medicinal Chemistry
Reductive Amination
Biological Activity Exploration
Computational Studies and Molecular Modeling
Mechanism of Action
Target of Action
The primary targets of 3-ethyl-1-methyl-1H-pyrazol-5-amine are currently unknown. This compound is a unique chemical used by early discovery researchers
Biochemical Pathways
Pyrazole derivatives are known to participate in various reactions, such as Michael addition and Knoevenagel reaction These reactions could potentially affect various biochemical pathways, leading to downstream effects
properties
IUPAC Name |
5-ethyl-2-methylpyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3/c1-3-5-4-6(7)9(2)8-5/h4H,3,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVNYNCBHNRXHTB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(=C1)N)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3524-46-7 |
Source
|
| Record name | 3-ethyl-1-methyl-1H-pyrazol-5-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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